Cas no 66330-38-9 (2-Phenylpropyl chloroformate)

• Product Name: 2-Phenylpropyl chloroformate
• CAS No: 66330-38-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5801467
• PubChem ID: 153859498
• Update Time: 2025-08-10

2-Phenylpropyl chloroformate Chemical and Physical Properties

Names and Identifiers

• EN300-1612853
• 66330-38-9
• 2-phenylpropyl chloroformate
• 2-Phenylpropyl chloroformate

• Inchi： 1S/C10H11ClO2/c1-8(7-13-10(11)12)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： IXUGSDNOXFSNSV-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Phenylpropyl chloroformate

Introduction to 2-Phenylpropyl chloroformate (CAS No: 66330-38-9) and Its Emerging Applications in Chemical Biology

2-Phenylpropyl chloroformate, identified by the Chemical Abstracts Service Number (CAS No) 66330-38-9, is a specialized organofluorine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloroformate functional group attached to a 2-phenylpropyl side chain, exhibits unique chemical properties that make it a valuable tool in the synthesis of bioactive molecules. Its molecular structure, featuring both aromatic and aliphatic components, contributes to its versatility in various biochemical applications.

The chloroformate group in 2-Phenylpropyl chloroformate is particularly noteworthy due to its reactivity in forming amides and ureas through nucleophilic substitution reactions. This reactivity has been leveraged in the development of novel drug candidates, where the compound serves as an intermediate in the synthesis of peptidomimetics and other therapeutic agents. The presence of the phenylpropyl moiety enhances the lipophilicity of the molecule, making it suitable for membrane-permeable compounds that require efficient delivery systems.

In recent years, advancements in synthetic methodologies have expanded the utility of 2-Phenylpropyl chloroformate beyond traditional pharmaceutical applications. Researchers have begun exploring its potential in the development of probes for protein-protein interaction studies, where its ability to form covalent bonds with nucleophiles in biological systems provides a means for targeted labeling. This has opened new avenues in structural biology and drug discovery, particularly in understanding the mechanisms of enzyme inhibition and signal transduction pathways.

One of the most exciting developments involving 2-Phenylpropyl chloroformate is its role in the synthesis of fluorinated compounds, which are increasingly recognized for their enhanced metabolic stability and binding affinity. The phenylpropyl group, with its aromaticity, contributes to the overall stability of fluorinated derivatives, making them promising candidates for next-generation therapeutics. Recent studies have demonstrated its efficacy in generating fluorinated amides and ureas that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The compound's utility extends to agrochemical research as well, where modifications of its structure have led to the development of novel herbicides and fungicides. The chloroformate functionality allows for selective reactions with amines and thiols, enabling the creation of bioactive molecules with tailored properties. These advancements highlight the compound's broad applicability across multiple domains of chemical research.

From a synthetic chemistry perspective, 2-Phenylpropyl chloroformate serves as a versatile building block for constructing complex molecules. Its reactivity with various nucleophiles makes it an indispensable reagent in organic synthesis labs. The ability to introduce both aromatic and aliphatic substituents into a single molecule via this intermediate has streamlined many synthetic routes, reducing both cost and time while improving yields.

The growing interest in 2-Phenylpropyl chloroformate is also driven by its role in green chemistry initiatives. Efforts to develop more sustainable synthetic pathways have led to innovations in catalytic processes that minimize waste and energy consumption. The compound's compatibility with these methods underscores its importance as a sustainable alternative in industrial applications.

In conclusion, 2-Phenylpropyl chloroformate (CAS No: 66330-38-9) represents a critical component in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it indispensable for synthesizing bioactive molecules across various applications, from drug discovery to agrochemical development. As research continues to uncover new uses for this compound, its significance is likely to grow even further, solidifying its place as a cornerstone of chemical innovation.